Cas no 215257-68-4 (2-Pyrimidinamine, 4-(4-chlorophenyl)-6-(3,4,5-trimethoxyphenyl)-)

• Product Name: 2-Pyrimidinamine, 4-(4-chlorophenyl)-6-(3,4,5-trimethoxyphenyl)-
• CAS No: 215257-68-4
• MF: C₁₉H₁₈ClN₃O₃
• MW: 371.817523479462
• MDL: MFCD21335962
• CID: 1408566
• PubChem ID: 12965987
• Update Time: 2025-06-26

2-Pyrimidinamine, 4-(4-chlorophenyl)-6-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 4-(4-chlorophenyl)-6-(3,4,5-trimethoxyphenyl)-
• 4-(4-chlorophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine
• 215257-68-4
• CHEMBL3287756
• DTXSID00514157
• MFCD21335962
• AKOS030255293

• MDL： MFCD21335962
• Inchi： 1S/C19H18ClN3O3/c1-24-16-8-12(9-17(25-2)18(16)26-3)15-10-14(22-19(21)23-15)11-4-6-13(20)7-5-11/h4-10H,1-3H3,(H2,21,22,23)
• InChI Key： AHTKDKYBUCQTQU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(C2C=C(C(=C(C=2)OC)OC)OC)=NC(N)=N1

Computed Properties

• Exact Mass: 371.10384
• Monoisotopic Mass: 371.1036691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• PSA: 79.49

Additional information on 2-Pyrimidinamine, 4-(4-chlorophenyl)-6-(3,4,5-trimethoxyphenyl)-

Introduction to 2-Pyrimidinamine, 4-(4-chlorophenyl)-6-(3,4,5-trimethoxyphenyl) and Its Significance in Modern Chemical Biology

The compound identified by the CAS number 215257-68-4, known chemically as 2-Pyrimidinamine, 4-(4-chlorophenyl)-6-(3,4,5-trimethoxyphenyl), represents a fascinating molecule with potential applications in the realm of chemical biology and pharmaceutical research. This compound belongs to the pyrimidine class of heterocyclic aromatic organic compounds, which are widely recognized for their diverse biological activities and roles in drug development. The structural features of this molecule, particularly its dual aromatic systems connected through a pyrimidine core, make it a promising candidate for further exploration in medicinal chemistry.

Recent advancements in the field of drug discovery have highlighted the importance of multi-target interactions and polypharmacology. The presence of both chloro and methoxy substituents in 2-Pyrimidinamine, 4-(4-chlorophenyl)-6-(3,4,5-trimethoxyphenyl) suggests that it may exhibit interactions with multiple biological targets. This characteristic is particularly valuable in the development of drugs that can modulate several pathways simultaneously, potentially leading to more effective therapeutic outcomes.

The pyrimidine core of this compound is a well-known scaffold in medicinal chemistry due to its prevalence in nucleic acid bases and its ability to interact with biological macromolecules. Specifically, the 2-pyrimidinamine moiety has been extensively studied for its potential as an antimicrobial and anticancer agent. The 4-chlorophenyl and 3,4,5-trimethoxyphenyl substituents add further complexity to the molecule, influencing its electronic properties and biological activity. These substituents can modulate the compound's solubility, permeability, and binding affinity to biological targets.

In recent years, computational chemistry and molecular modeling have become indispensable tools in the design and optimization of novel drug candidates. The structural features of 2-Pyrimidinamine, 4-(4-chlorophenyl)-6-(3,4,5-trimethoxyphenyl) can be effectively modeled using these techniques to predict its interactions with biological targets. Such predictions are crucial for understanding the compound's mechanism of action and for guiding further synthetic modifications.

One of the most intriguing aspects of this compound is its potential as a lead structure for the development of new therapeutics. The combination of chloro and methoxy groups provides a rich chemical space for exploration through structural analogs. By systematically varying these substituents, researchers can generate a library of compounds with tailored biological activities. This approach has been successfully employed in the development of drugs targeting various diseases, including cancer and inflammatory disorders.

The synthesis of 2-Pyrimidinamine, 4-(4-chlorophenyl)-6-(3,4,5-trimethoxyphenyl) involves several key steps that highlight the ingenuity of modern synthetic organic chemistry. The formation of the pyrimidine core typically requires condensation reactions between urea derivatives or thioureas with appropriate carbonyl compounds. The introduction of the chloro and methoxy substituents can be achieved through halogenation and methylation reactions, respectively. These synthetic strategies underscore the versatility of pyrimidine chemistry in constructing complex molecular architectures.

From a biological perspective, the potential activities of this compound are numerous. The pyrimidine scaffold suggests interactions with enzymes and receptors involved in cell signaling pathways. Additionally, the presence of electron-withdrawing groups like chlorine can enhance binding affinity through electrostatic interactions. The methoxy groups may contribute to solubility while also participating in hydrogen bonding interactions with biological targets.

Current research trends indicate that multi-target drugs are gaining increasing attention due to their ability to provide synergistic effects and reduce side effects associated with single-target therapies. 2-Pyrimidinamine, 4-(4-chlorophenyl)-6-(3,4,5-trimethoxyphenyl) fits well within this paradigm as it possesses structural features that could allow it to interact with multiple targets simultaneously. This characteristic makes it an attractive candidate for further investigation in drug discovery programs.

In conclusion,2-Pyrimidinamine, CAS no215257-68-4, is a structurally complex molecule with significant potential in chemical biology and pharmaceutical research. Its dual aromatic systems connected through a pyrimidine core provide a rich foundation for exploring novel therapeutic agents. With ongoing advancements in synthetic chemistry and computational biology, this compound holds promise as a lead structure for developing next-generation therapeutics targeting various diseases.